Cas no 338794-16-4 (7-Chloro-2-methyl-3-(5-methylpyridin-2-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 7-Chloro-2-methyl-3-(5-methylpyridin-2-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 338794-16-4
• MF: C₁₅H₁₂ClN₃O
• MW: 285.728281974792
• CID: 5738523
• PubChem ID: 3536304
• Update Time: 2025-08-03

7-Chloro-2-methyl-3-(5-methylpyridin-2-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• HMS2851B09
• 7-chloro-2-methyl-3-(5-methylpyridin-2-yl)quinazolin-4-one
• 7-chloro-2-methyl-3-(5-methylpyridin-2-yl)quinazolin-4(3H)-one
• 7-chloro-2-methyl-3-(5-methylpyridin-2-yl)-3,4-dihydroquinazolin-4-one
• 6H-386S
• 7-chloro-2-methyl-3-(5-methyl-2-pyridinyl)-4(3H)-quinazolinone
• 338794-16-4
• MLS001166285
• SMR000549671
• AKOS005097491
• Oprea1_513285
• CHEMBL1523945
• 4(3H)-Quinazolinone, 7-chloro-2-methyl-3-(5-methyl-2-pyridinyl)-
• G76978
• 7-Chloro-2-methyl-3-(5-methylpyridin-2-yl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C15H12ClN3O/c1-9-3-6-14(17-8-9)19-10(2)18-13-7-11(16)4-5-12(13)15(19)20/h3-8H,1-2H3
• InChI Key： MPQAVRHKIFPQKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C)N(C1C=CC(C)=CN=1)C2=O

Computed Properties

• Exact Mass: 285.0668897g/mol
• Monoisotopic Mass: 285.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 486.5±55.0 °C(Predicted)
• pka: 3.30±0.29(Predicted)

Additional information on 7-Chloro-2-methyl-3-(5-methylpyridin-2-yl)-3,4-dihydroquinazolin-4-one

7-Chloro-2-methyl-3-(5-methylpyridin-2-yl)-3,4-dihydroquinazolin-4-one

7-Chloro-2-methyl-3-(5-methylpyridin-2-yl)-3,4-dihydroquinazolin-4-one, also known by its CAS number 338794-16-4, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and structural versatility. The molecule features a quinazolinone core with a chloro substituent at position 7, a methyl group at position 2, and a 5-methylpyridin-2-yl group attached at position 3. These substituents contribute to the compound's unique properties and reactivity.

The synthesis of 7-Chloro-2-methyl-substituted quinazolinones has been extensively studied due to their potential as kinase inhibitors and other therapeutic agents. Recent research has highlighted the importance of the pyridine moiety in enhancing the compound's bioavailability and selectivity. The methyl groups at positions 2 and 5 further modulate the electronic properties of the molecule, making it a promising candidate for drug development.

In terms of pharmacological activity, 7-Chloro-substituted quinazolinones have shown significant inhibitory effects on various kinases, including those involved in cancer cell proliferation and angiogenesis. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-proliferative activity against several human cancer cell lines, suggesting its potential as an anti-cancer agent.

The structural flexibility of 3-(5-methylpyridin-2-yl)-substituted quinazolinones allows for further functionalization and optimization. Researchers are currently exploring the effects of additional substituents on the pyridine ring to enhance the compound's efficacy and reduce off-target effects. These modifications could lead to the development of more selective and potent therapeutic agents.

In conclusion, 7-Chloro-2-methyl-3-(5-methylpyridin-yl)-dihydroquinazolinone represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research into its synthesis, biological activity, and structural optimization, this compound holds promise for advancing drug discovery in oncology and other therapeutic areas.